4-Hydrazinyl-7-methylquinoline

• CAS RN: 68500-34-5
• Molecular Formula: C10H11N3
• Molecular Weight: 173.21 g/mol
• IUPAC Name: (7-methylquinolin-4-yl)hydrazine
• InChI: InChI=1S/C10H11N3/c1-7-2-3-8-9(13-11)4-5-12-10(8)6-7/h2-6H,11H2,1H3,(H,12,13)
• InChI Key: UCXZZGTXWNNKQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC=CC(=C2C=C1)NN

Description

4-Hydrazinyl-7-methylquinoline is a chemical compound with the molecular formula C10H11N3. It belongs to the class of quinolines, which are heterocyclic compounds with a wide range of applications in medicinal and synthetic organic chemistry.

Synthesis Analysis

The synthesis of quinoline derivatives, including 4-Hydrazinyl-7-methylquinoline, has been a subject of numerous studies. Various synthesis protocols have been reported, including classical synthesis protocols like Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of 4-Hydrazinyl-7-methylquinoline has been examined by means of experimental and computational quantum chemical methods like density functional theory (DFT). The geometries of the isomer compounds have been optimized using DFT/B3LYP method with the 6-311G++ (d,p) basis sets.

Chemical Reactions Analysis

4-Hydrazinyl-7-methylquinoline can participate in various chemical reactions. For instance, it has been used as a reactive matrix for the rapid and sensitive detection of both neutral and sialylated glycans by matrix-assisted laser desorption/ionization mass spectrometry (MALDI MS).

Mechanism of Action

While the specific mechanism of action for 4-Hydrazinyl-7-methylquinoline is not explicitly mentioned in the retrieved papers, quinoline derivatives are known to have a broad range of biological activities, including antimalarial, antibacterial, anti-tuberculosis, antifungal, and anticancer effects.

Future Directions

Quinoline derivatives, including 4-Hydrazinyl-7-methylquinoline, have potential for further development due to their broad range of biological activities. Future research could focus on optimizing the synthesis protocols, exploring new reactions, and investigating their biological activities in more detail.